Cas no 1323966-14-8 (4-Fluoro-2-(trifluoromethoxy)phenylacetonitrile)

• Product Name: 4-Fluoro-2-(trifluoromethoxy)phenylacetonitrile
• CAS No: 1323966-14-8
• MF: C₉H₅F₄NO
• MW: 219.135716199875
• MDL: MFCD19687176
• CID: 4588408
• Update Time: 2023-08-09

4-Fluoro-2-(trifluoromethoxy)phenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-(trifluoromethoxy)phenylacetonitrile
• 2-[4-fluoro-2-(trifluoromethoxy)phenyl]acetonitrile
• 2-(4-Fluoro-2-(trifluoromethoxy)phenyl)acetonitrile

• MDL： MFCD19687176
• Inchi： 1S/C9H5F4NO/c10-7-2-1-6(3-4-14)8(5-7)15-9(11,12)13/h1-2,5H,3H2
• InChI Key： BMLRJRAUOHQFRW-UHFFFAOYSA-N
• SMILES： FC1C=CC(CC#N)=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 257
• XLogP3: 2.9
• Topological Polar Surface Area: 33